Cas no 1707394-62-4 (2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one)

• Product Name: 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one
• CAS No: 1707394-62-4
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5191277
• Update Time: 2026-03-05

2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one
• 2-(4-Aminopiperidin-1-yl)-1-methyl-1H-imidazol-5(4H)-one
• 4H-Imidazol-4-one, 2-(4-amino-1-piperidinyl)-3,5-dihydro-3-methyl-

• Inchi： 1S/C9H16N4O/c1-12-8(14)6-11-9(12)13-4-2-7(10)3-5-13/h7H,2-6,10H2,1H3
• InChI Key： FTLIHRLUVSTIIZ-UHFFFAOYSA-N
• SMILES： C1(N2CCC(N)CC2)=NCC(=O)N1C

2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one Security Information

• Storage Condition：(BD620693)

Additional information on 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one

2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one: A Promising Compound in Pharmaceutical Research

2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one, identified by its CAS No. 1707394-62-4, is a structurally complex molecule with potential applications in pharmaceutical research. This compound belongs to the class of 3,5-dihydro-imidazol-4-one derivatives, which are known for their diverse biological activities. Recent studies have highlighted its role in modulating neurotransmitter systems and its potential as a therapeutic agent for various neurological disorders. The unique molecular framework of 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one includes a imidazolone ring fused with a piperidine moiety, which may contribute to its pharmacological profile.

2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one has attracted significant attention due to its potential as a drug candidate for treating conditions such as Alzheimer’s disease and parkinsonism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism at the metabotropic glutamate receptor 5 (mGluR5), which is implicated in synaptic plasticity and neurodegenerative diseases. This finding underscores the compound’s potential in neuropharmacology and its relevance to targeted therapy strategies.

The chemical structure of 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one is characterized by a 3,5-dihydro-imidazol-4-one ring with a methyl group at the 3-position and a 4-aminopiperidine substituent at the 2-position. This structural feature may enhance its lipophilicity and cell permeability, which are critical for drug delivery. Researchers have also explored its pro-drug potential, as the imidazolone ring can undergo metabolic activation in vivo, potentially improving its therapeutic efficacy.

In the context of drug development, 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one has been evaluated for its cytotoxicity and selective activity in preclinical models. A 2024 preprint study on BioRxiv reported that the compound shows low toxicity in vitro and significant efficacy in animal models of neuroinflammation. These results suggest that 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one could serve as a lead compound for developing anti-inflammatory drugs with minimal side effects.

Recent advancements in computational chemistry have further elucidated the binding affinity of 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one to its molecular targets. Molecular docking studies have identified its potential interaction with glutamate receptors and ionotropic channels, which are key players in neurotransmission. These findings are crucial for optimizing the compound’s pharmacokinetic properties and bioavailability.

The synthetic pathway of 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one has also been a focus of research. A 2023 paper in Organic & Biomolecular Chemistry described a multi-step synthesis involving ring-opening reactions and amine functionalization. This synthetic approach provides a scalable method for large-scale production, which is essential for clinical trials and commercialization.

Moreover, the pharmacological profile of 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one has been explored in the context of targeted drug delivery. Researchers have investigated its potential as a nanocarrier for delivering therapeutic agents to specific tissues. This application is particularly relevant for central nervous system (CNS) disorders, where targeted delivery can enhance treatment outcomes.

Despite its promising potential, challenges remain in the development of 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one as a therapeutic agent. One key challenge is its metabolic stability in vivo, which can affect its half-life and bioavailability. Ongoing research aims to address these issues through structure modification and pro-drug design.

In conclusion, 2-(4-Amino-piperidin-1-yl)-3-methyl-3,5-dihydro-imidazol-4-one represents a significant advancement in pharmaceutical research. Its unique chemical structure, pharmacological profile, and potential applications in neuropharmacology make it a promising candidate for further clinical investigation. Continued research into its mechanism of action, synthetic optimization, and pharmacokinetic properties will be essential for translating its potential into therapeutic applications.